- Straightforward access to ethyl 3-aminofuropyridine-2-carboxylates from 1-chloro-2-cyano- or 1-hydroxy-2-cyano-substituted pyridines, Synthesis, 2007, (20), 3247-3251
Cas no 827616-54-6 (3-Cyano-2,4-diiodopyridine)
3-Cyano-2,4-diiodopyridine structure
Product Name:3-Cyano-2,4-diiodopyridine
CAS No:827616-54-6
MF:C6H2I2N2
MW:355.902425289154
MDL:MFCD09037454
CID:93053
PubChem ID:12180892
Update Time:2025-04-18
3-Cyano-2,4-diiodopyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Diiodonicotinonitrile
- 3-Cyano-2,4-diiodopyridine
- 2,4-DIIODOPYRIDINE-3-CARBONITRILE
- 3-Pyridinecarbonitrile,2,4-diiodo
- MFCD09037454
- DTXSID60479399
- 827616-54-6
- CIB61654
- AKOS015991274
- BS-2110
- CS-0358976
-
- MDL: MFCD09037454
- Inchi: 1S/C6H2I2N2/c7-5-1-2-10-6(8)4(5)3-9/h1-2H
- InChI Key: INCJBCHICXNSJJ-UHFFFAOYSA-N
- SMILES: IC1C=CN=C(C=1C#N)I
Computed Properties
- Exact Mass: 355.83100
- Monoisotopic Mass: 355.83074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
- Topological Polar Surface Area: 36.7Ų
Experimental Properties
- Color/Form: Grayish yellow powder
- Density: 2.68
- Boiling Point: 404.9°C at 760 mmHg
- Flash Point: 198.7°C
- Refractive Index: 1.769
- PSA: 36.68000
- LogP: 2.16248
- Sensitiveness: Light Sensitive
- Solubility: Not determined
3-Cyano-2,4-diiodopyridine Security Information
- Hazardous Material transportation number:UN3439
- HazardClass:6.1
- PackingGroup:III
- Packing Group:III
- Safety Term:6.1
3-Cyano-2,4-diiodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM123925-1g |
2,4-diiodonicotinonitrile |
827616-54-6 | 95% | 1g |
$306 | 2021-08-05 | |
| Chemenu | CM123925-1g |
2,4-diiodonicotinonitrile |
827616-54-6 | 95% | 1g |
$285 | 2023-02-18 | |
| Apollo Scientific | OR310239-500mg |
3-Cyano-2,4-diiodopyridine |
827616-54-6 | 500mg |
£420.00 | 2023-09-01 | ||
| Matrix Scientific | 076897-500mg |
3-Cyano-2,4-diiodopyridine |
827616-54-6 | 500mg |
$908.00 | 2023-09-08 | ||
| Matrix Scientific | 076897-1g |
3-Cyano-2,4-diiodopyridine |
827616-54-6 | 1g |
$1133.00 | 2023-09-08 | ||
| Alichem | A029206158-1g |
2,4-Diiodonicotinonitrile |
827616-54-6 | 95% | 1g |
$400.00 | 2023-09-01 | |
| TRC | C061480-50mg |
3-Cyano-2,4-diiodopyridine |
827616-54-6 | 50mg |
$ 355.00 | 2022-06-06 | ||
| TRC | C061480-100mg |
3-Cyano-2,4-diiodopyridine |
827616-54-6 | 100mg |
$ 590.00 | 2022-06-06 | ||
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H27137-250mg |
3-Cyano-2,4-diiodopyridine, 95% |
827616-54-6 | 95% | 250mg |
¥3352.00 | 2023-03-06 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H27137-1g |
3-Cyano-2,4-diiodopyridine, 95% |
827616-54-6 | 95% | 1g |
¥7736.00 | 2023-03-06 |
3-Cyano-2,4-diiodopyridine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Butyllithium , 2,2,6,6-Tetramethylpiperidine Solvents: Tetrahydrofuran , Hexane ; -30 °C; -30 °C → 0 °C; 15 min, 0 °C; 0 °C → -80 °C
1.2 15 min, -80 °C; 30 min, -80 °C
1.3 Reagents: Hexachloroethane Solvents: Tetrahydrofuran ; 15 min, -80 °C; 30 min, -80 °C; -80 °C → rt
1.4 Reagents: Ammonium chloride Solvents: Water ; rt
1.2 15 min, -80 °C; 30 min, -80 °C
1.3 Reagents: Hexachloroethane Solvents: Tetrahydrofuran ; 15 min, -80 °C; 30 min, -80 °C; -80 °C → rt
1.4 Reagents: Ammonium chloride Solvents: Water ; rt
Reference
3-Cyano-2,4-diiodopyridine Raw materials
3-Cyano-2,4-diiodopyridine Preparation Products
3-Cyano-2,4-diiodopyridine Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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